Cas no 79571-17-8 (2H-1-BENZOPYRAN-6-CARBOXALDEHYDE, 5-METHOXY-2,2-DIMETHYL-)

• Product Name: 2H-1-BENZOPYRAN-6-CARBOXALDEHYDE, 5-METHOXY-2,2-DIMETHYL-
• CAS No: 79571-17-8
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD32642042
• CID: 3283345
• PubChem ID: 11310515
• Update Time: 2025-09-28

2H-1-BENZOPYRAN-6-CARBOXALDEHYDE, 5-METHOXY-2,2-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-6-CARBOXALDEHYDE, 5-METHOXY-2,2-DIMETHYL-
• SCHEMBL16694463
• F84305
• 5-(Methoxy)-2,2-dimethyl-2H-chromene-6-carbaldehyde
• SY265175
• CGARGBKIIXQYSA-UHFFFAOYSA-N
• 79571-17-8
• 5-methoxy-2,2-dimethylchromene-6-carbaldehyde
• MFCD32642042
• TQR0390
• 5-methoxy-2,2-dimethyl-2H-chromene-6-carbaldehyde

• MDL： MFCD32642042
• Inchi： 1S/C13H14O3/c1-13(2)7-6-10-11(16-13)5-4-9(8-14)12(10)15-3/h4-8H,1-3H3
• InChI Key： CGARGBKIIXQYSA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C=O)=C(C=2C=CC1(C)C)OC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2H-1-BENZOPYRAN-6-CARBOXALDEHYDE, 5-METHOXY-2,2-DIMETHYL-

Recent Advances in the Study of 5-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-carboxaldehyde (CAS: 79571-17-8)

The compound 5-methoxy-2,2-dimethyl-2H-1-benzopyran-6-carboxaldehyde (CAS: 79571-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of various bioactive molecules. Its benzopyran core, coupled with the methoxy and aldehyde functional groups, makes it a versatile scaffold for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory, anticancer, and antimicrobial agents, with promising preliminary results.

One of the most notable advancements is the development of efficient synthetic routes for 5-methoxy-2,2-dimethyl-2H-1-benzopyran-6-carboxaldehyde. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method that minimizes byproducts and reduces environmental impact. This method utilizes green chemistry principles, such as solvent-free reactions and catalytic processes, to enhance sustainability.

In terms of biological activity, recent in vitro studies have shown that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a derivative was found to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, with minimal effects on COX-1. This selectivity is crucial for reducing side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, computational studies have provided insights into the molecular interactions between 5-methoxy-2,2-dimethyl-2H-1-benzopyran-6-carboxaldehyde derivatives and their biological targets. Molecular docking simulations revealed that the aldehyde group plays a critical role in forming hydrogen bonds with active site residues, thereby enhancing binding affinity. These findings are instrumental in guiding the design of more potent and selective analogs.

Another exciting development is the exploration of this compound's potential in oncology. Preliminary studies indicate that certain derivatives can induce apoptosis in cancer cells by modulating the activity of pro-apoptotic proteins. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that a modified version of the compound exhibited significant cytotoxicity against breast cancer cell lines, with an IC50 value in the low micromolar range.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of these derivatives. Issues such as poor solubility and rapid metabolism have been identified as potential barriers to clinical translation. Ongoing research is focused on structural modifications to improve bioavailability and stability while retaining therapeutic efficacy.

In conclusion, 5-methoxy-2,2-dimethyl-2H-1-benzopyran-6-carboxaldehyde (CAS: 79571-17-8) represents a promising scaffold for the development of novel therapeutics. Recent advances in synthesis, biological evaluation, and computational modeling have laid a strong foundation for future studies. Continued research efforts are expected to yield optimized derivatives with enhanced pharmacological profiles, paving the way for potential clinical applications.